N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carboxamide
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Description
N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C24H26N4O4 and its molecular weight is 434.496. The purity is usually 95%.
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Scientific Research Applications
Molecular Interaction and Conformational Analysis
Molecular interaction studies of cannabinoids and their antagonists, such as SR141716 (a potent and selective antagonist for the CB1 cannabinoid receptor), have provided a deeper understanding of receptor-ligand interactions, aiding in the development of new pharmacophore models. These studies involve conformational analysis and comparative molecular field analysis (CoMFA) to construct three-dimensional quantitative structure-activity relationship (QSAR) models, which can be instrumental in designing compounds with specific receptor binding characteristics (Shim et al., 2002).
Antimicrobial and Antitumor Applications
Research on compounds with structural similarities, including various benzamides and their copper and cobalt complexes, has demonstrated significant antimicrobial activities against a range of bacterial strains. These studies highlight the potential of such compounds in developing new antimicrobial agents. Additionally, the evaluation of antiproliferative activities against different cancer cell lines indicates a promising avenue for anticancer drug development (Khatiwora et al., 2013).
Tubulin Inhibition and Antiproliferative Effects
The discovery of new chemical classes of antiproliferative agents, such as 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, acting as tubulin inhibitors, opens new paths for cancer therapy. These compounds inhibit tubulin, affecting cell division and demonstrating significant antiproliferative effects, which could be relevant for compounds with structural similarities (Krasavin et al., 2014).
Antimicrobial Activity of Piperazine Derivatives
The synthesis and evaluation of new pyridine derivatives, including piperazine carboxamides with antimicrobial activities, showcase the versatility of these compounds in combating bacterial and fungal infections. This suggests potential research applications for N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carboxamide in the development of new antimicrobial agents (Jadhav et al., 2017).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O4/c1-16-5-2-3-7-19(16)23-26-22(32-27-23)12-18-6-4-10-28(14-18)24(29)25-13-17-8-9-20-21(11-17)31-15-30-20/h2-3,5,7-9,11,18H,4,6,10,12-15H2,1H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZFVHHFELGCHNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)NCC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.